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Compound of Interest

Compound Name: Isostearyl isostearate

Cat. No.: B1583123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isostearyl isostearate is a high-molecular-weight branched-chain fatty ester that serves as a

versatile emollient and skin-conditioning agent in a wide array of cosmetic and pharmaceutical

formulations. Synthesized from the esterification of isostearyl alcohol and isostearic acid, which

are typically derived from vegetable sources, this compound is prized for its unique sensory

properties, including a rich, non-greasy skin feel and excellent spreadability. Its fully saturated

and branched structure imparts exceptional chemical stability and resistance to rancidity.

This technical guide provides a comprehensive overview of the core physicochemical

properties of isostearyl isostearate, complete with detailed experimental protocols and data

presented for clarity and comparative analysis. This document is intended to be a valuable

resource for researchers, scientists, and drug development professionals working with this

versatile ester.

Chemical Identity
INCI Name: Isostearyl Isostearate[1]

CAS Number: 41669-30-1[1]
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EC Number: 255-485-3[1]

Molecular Formula: C₃₆H₇₂O₂

Synonyms: Isooctadecyl isooctadecanoate, 16-Methylheptadecyl 16-methylheptadecanoate
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// Nodes for the chemical structure C1 [label="CH3", fontcolor="#202124"]; C2 [label="CH",

fontcolor="#202124"]; C3 [label="(CH2)14", fontcolor="#202124"]; C4 [label="CH2",

fontcolor="#202124"]; O1 [label="O", fontcolor="#EA4335"]; C5 [label="C",

fontcolor="#202124"]; O2 [label="O", fontcolor="#EA4335"]; C6 [label="CH2",

fontcolor="#202124"]; C7 [label="(CH2)14", fontcolor="#202124"]; C8 [label="CH",

fontcolor="#202124"]; C9 [label="CH3", fontcolor="#202124"]; C10 [label="CH3",

fontcolor="#202124"]; C11 [label="CH3", fontcolor="#202124"];

// Edges to define the structure C1 -- C2; C2 -- C3; C3 -- C4; C4 -- O1; O1 -- C5; C5 -- O2

[style=solid, len=0.5]; C5 -- C6; C6 -- C7; C7 -- C8; C8 -- C9; C8 -- C10; C2 -- C11;

// Positioning the nodes (example, adjust as needed) C1 [pos="0,0!"]; C2 [pos="1,0.5!"]; C11

[pos="1,1.5!"]; C3 [pos="2.5,0.5!"]; C4 [pos="4,0.5!"]; O1 [pos="5,0.5!"]; C5 [pos="6,0!"]; O2

[pos="6,-1!"]; C6 [pos="7,0.5!"]; C7 [pos="8.5,0.5!"]; C8 [pos="10,0.5!"]; C9 [pos="11,0!"]; C10

[pos="11,1!"]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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